Cas no 54244-91-6 (1-Hexyne, 3-ethoxy-3,4-dimethyl-)

1-Hexyne, 3-ethoxy-3,4-dimethyl- structure
54244-91-6 structure
Product Name:1-Hexyne, 3-ethoxy-3,4-dimethyl-
CAS No:54244-91-6
MF:C10H18O
MW:154.249323368073
CID:940212
PubChem ID:550222
Update Time:2025-04-19

1-Hexyne, 3-ethoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexyne, 3-ethoxy-3,4-dimethyl-
    • DB-322866
    • 54244-91-6
    • GPZPYJMSEBCLFU-UHFFFAOYSA-N
    • 3-Ethoxy-3,4-dimethyl-1-hexyne #
    • Inchi: 1S/C10H18O/c1-6-9(4)10(5,7-2)11-8-3/h2,9H,6,8H2,1,3-5H3
    • InChI Key: GPZPYJMSEBCLFU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#C)(C)C(C)CC

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 9.2Ų
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